Cas no 2639450-85-2 (4-(5-{(tert-butoxy)carbonylamino}-4-cyano-1H-pyrazol-1-yl)benzoic acid)

• Product Name: 4-(5-{(tert-butoxy)carbonylamino}-4-cyano-1H-pyrazol-1-yl)benzoic acid
• CAS No: 2639450-85-2
• MF: C₁₆H₁₆N₄O₄
• MW: 328.322643280029
• CID: 5665338
• PubChem ID: 165903768
• Update Time: 2025-10-22

4-(5-{(tert-butoxy)carbonylamino}-4-cyano-1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-{[(tert-butoxy)carbonyl]amino}-4-cyano-1H-pyrazol-1-yl)benzoic acid
• 2639450-85-2
• EN300-27723678
• 4-(5-{(tert-butoxy)carbonylamino}-4-cyano-1H-pyrazol-1-yl)benzoic acid

• Inchi： 1S/C16H16N4O4/c1-16(2,3)24-15(23)19-13-11(8-17)9-18-20(13)12-6-4-10(5-7-12)14(21)22/h4-7,9H,1-3H3,(H,19,23)(H,21,22)
• InChI Key： IEHONDAORPZBKW-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)C=NN1C1C=CC(C(=O)O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 328.11715500g/mol
• Monoisotopic Mass: 328.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 117Ų

Additional information on 4-(5-{(tert-butoxy)carbonylamino}-4-cyano-1H-pyrazol-1-yl)benzoic acid

4-(5-{(tert-butoxy)carbonylamino}-4-cyano-1H-pyrazol-1-yl)benzoic acid (CAS No. 2639450-85-2): A Comprehensive Guide

4-(5-{(tert-butoxy)carbonylamino}-4-cyano-1H-pyrazol-1-yl)benzoic acid (CAS No. 2639450-85-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a pyrazole derivative, is characterized by its unique molecular structure, which includes a tert-butoxy carbonylamino group, a cyano substituent, and a benzoic acid moiety. Its structural complexity makes it a valuable intermediate in the synthesis of various bioactive molecules.

The growing interest in 4-(5-{(tert-butoxy)carbonylamino}-4-cyano-1H-pyrazol-1-yl)benzoic acid is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its role as a building block for designing novel therapeutics, especially in the fields of oncology and inflammation. The compound's CAS number 2639450-85-2 is frequently searched in scientific databases, reflecting its relevance in contemporary chemical research.

One of the key features of this compound is its pyrazole core, a heterocyclic structure known for its versatility in medicinal chemistry. The presence of the cyano group enhances its reactivity, making it a suitable candidate for further chemical modifications. Additionally, the tert-butoxy carbonyl (Boc) protecting group ensures stability during synthetic processes, a critical factor for researchers working on multi-step reactions.

In recent years, the demand for 4-(5-{(tert-butoxy)carbonylamino}-4-cyano-1H-pyrazol-1-yl)benzoic acid has surged due to its potential in targeted drug delivery systems. With the rise of personalized medicine, scientists are exploring how this compound can be used to develop small-molecule inhibitors that selectively target disease pathways. Its CAS 2639450-85-2 is often associated with studies on kinase inhibitors, a hot topic in cancer research.

The synthesis of 4-(5-{(tert-butoxy)carbonylamino}-4-cyano-1H-pyrazol-1-yl)benzoic acid involves sophisticated organic chemistry techniques, including amide coupling and heterocyclic ring formation. These methods are widely discussed in academic circles, as they are essential for producing high-purity batches of the compound. The Boc-protected amino group in its structure is particularly noteworthy, as it allows for controlled deprotection, enabling precise modifications.

From an industrial perspective, CAS 2639450-85-2 is gaining traction as a high-value intermediate in the pharmaceutical supply chain. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the needs of drug developers. Its compatibility with parallel synthesis techniques further enhances its appeal for high-throughput screening.

Environmental and safety considerations are also critical when working with 4-(5-{(tert-butoxy)carbonylamino}-4-cyano-1H-pyrazol-1-yl)benzoic acid. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure safe usage in laboratories. Researchers often search for MSDS data and storage guidelines related to CAS 2639450-85-2, underscoring the importance of transparency in chemical safety information.

Looking ahead, the future of 4-(5-{(tert-butoxy)carbonylamino}-4-cyano-1H-pyrazol-1-yl)benzoic acid appears promising, with ongoing studies exploring its potential in bioconjugation and proteomics. As the scientific community continues to uncover new applications for this compound, its CAS number 2639450-85-2 is likely to remain a focal point in chemical and pharmaceutical research.